Cas no 1440535-69-2 (4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a brominated heterocyclic compound featuring a triazolone core substituted with a 4-bromo-3-methylphenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The methyl group offers steric and electronic modulation, influencing selectivity in synthetic pathways. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its versatility in constructing complex molecular frameworks, particularly in medicinal chemistry for developing biologically active molecules.

4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one structure

1440535-69-2 structure

Product Name:4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

CAS No:1440535-69-2

MF:C₉H₈BrN₃O

MW:254.083320617676

MDL:MFCD23381089

CID:4700442

Update Time:2025-05-19

4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

- 4-(4-bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- 4-(4-bromo-3-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- MDL： MFCD23381089
- Inchi： 1S/C9H8BrN3O/c1-6-4-7(2-3-8(6)10)13-5-11-12-9(13)14/h2-5H,1H3,(H,12,14)
- InChI Key： RKOIQLZWXNNNTB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C)N1C=NNC1=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 269
Topological Polar Surface Area: 44.7

4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR110067-1g	4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1440535-69-2		1g	£160.00	2025-02-19
abcr	AB418422-1 g	4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1440535-69-2		1g	€221.00	2023-04-24
abcr	AB418422-1g	4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one; .	1440535-69-2		1g	€324.20	2025-04-21
Ambeed	A943348-1g	4-(4-Bromo-3-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one	1440535-69-2	95%	1g	$196.0	2024-04-23

4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Related Literature

1. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Recent Advances in the Study of 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS: 1440535-69-2)

In recent years, the compound 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS: 1440535-69-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazolone core, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. The unique structural features of this compound, including the bromo-methylphenyl moiety, contribute to its versatility in drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the development of kinase inhibitors, which are critical in targeting cancer-related signaling pathways. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer agents.

Another area of interest is the compound's application in antimicrobial research. A recent study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis and evaluation of triazolone derivatives, including 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, against a panel of bacterial and fungal pathogens. The results indicated moderate to strong activity against Gram-positive bacteria, suggesting its utility in addressing antibiotic resistance challenges. The study also provided insights into structure-activity relationships (SAR), which could guide future optimization efforts.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. A 2024 report in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing green chemistry principles such as solvent-free conditions and catalytic methods. This innovation not only improves the compound's accessibility for research but also aligns with the pharmaceutical industry's growing emphasis on sustainable practices.

In conclusion, 4-(4-Bromo-3-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS: 1440535-69-2) represents a versatile and valuable compound in modern drug discovery. Its applications span oncology, infectious diseases, and beyond, supported by robust scientific evidence. Future research directions may include further exploration of its mechanism of action, expansion of its derivative library, and translation of preclinical findings into clinical candidates. As the field progresses, this compound is poised to remain a focal point of interdisciplinary research efforts.